(6R)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid

• IUPAC Name: (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• InChI: InChI=1S/C7H9NO3/c9-5(10)4-3-7(1-2-7)6(11)8-4/h4H,1-3H2,(H,8,11)(H,9,10)/t4-/m1/s1
• InChI Key: LFYFIPUSMXSACI-SCSAIBSYSA-N
• Canonical SMILES: C1CC12CC(NC2=O)C(=O)O
• Isomeric SMILES: C1CC12C[C@@H](NC2=O)C(=O)O
• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol

Description

Carboxylic acids are a group of organic compounds that contain a carboxyl functional group (C(=O)OH). They are widely distributed in nature and are essential to life processes. The specific compound you mentioned, “(6R)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid”, is a type of carboxylic acid with a spirocyclic structure. Spirocyclic compounds are a class of organic compounds that have two or more rings connected by a single atom.

Synthesis Analysis

The synthesis of spirocyclic compounds often involves complex organic reactions. For example, the preparation of 4-spirocyclopropyl proline derivatives generally involves treatment of a 4-exocyclic methylene-substituted proline compound with a metal carbenoid generated through Simmon-Smith reaction or its different variations.

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. In the case of “(6R)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid”, it appears to have a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Chemical Reactions Analysis

Carboxylic acids can undergo a variety of chemical reactions, including esterification, reduction, and decarboxylation. The specific reactions that “(6R)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid” can undergo would depend on its specific structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. Carboxylic acids generally have high boiling points due to strong hydrogen bonding between molecules, and their solubility in water decreases as the carbon chain length increases. The specific properties of “(6R)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid” would depend on its specific structure.

Scientific Research Applications

Synthesis of Biologically Active Molecules

. It plays a crucial role in the production of various compounds that have significant biological activities.

Hepatitis C Virus NS5A Inhibitors

. These inhibitors are essential in the treatment of Hepatitis C, a viral infection that affects the liver.

Preparation of Reagents for HCV Infection Treatment

.

Organic Chemistry Research

In the field of organic chemistry, this compound is used in various research applications. .

Drug Discovery

The compound is also used in drug discovery, particularly in the development of new treatments for various diseases. .

Molecular Architecture

. .